2-(4-methoxyphenyl)-N-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C19H24N4O2/c1-14-11-16(22-19(21-14)23-9-3-4-10-23)13-20-18(24)12-15-5-7-17(25-2)8-6-15/h5-8,11H,3-4,9-10,12-13H2,1-2H3,(H,20,24)
• InChI Key: IWUZTISXPMJNRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCC2)CNC(=O)CC3=CC=C(C=C3)OC
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a methoxyphenyl group, a pyrimidinyl group, and a pyrrolidinyl group. These groups are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The pyrimidine and pyrrolidine rings, in particular, are likely to contribute significantly to the compound’s properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxyphenyl group could increase its lipophilicity, which could in turn affect its solubility and permeability.

Scientific Research Applications

Anticancer Activity

Compounds with structural similarities, specifically those involving modifications to the pyrimidine ring and incorporating methoxyphenyl and pyrrolidinyl groups, have shown promise as anticancer agents. A study by Al-Sanea et al. (2020) on derivatives of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide, using methyl 3-methoxy-5-methylbenzoate as a key intermediate, revealed anticancer potential against multiple cancer cell lines. Such findings suggest that modifications to the pyrimidine core, akin to those in the compound of interest, could offer pathways to new anticancer therapies (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, Abdelgawad, 2020).

Antimicrobial and Antifungal Properties

The structural backbone similar to the compound has been utilized to develop antimicrobial agents. Hossan et al. (2012) synthesized derivatives with antimicrobial properties, starting from citrazinic acid. These compounds demonstrated significant antibacterial and antifungal activities, highlighting the potential of such chemical frameworks in developing new antimicrobial drugs (Hossan, Abu-Melha, Al-Omar, Amr, 2012).

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, properties, and potential applications. Given the biological activity of similar compounds, it could be of interest in the field of medicinal chemistry.